CID 1713824
CID 1713824
Brand Name:
Vulcanchem
CAS No.:
6124-15-8
VCID:
VC0186436
InChI:
InChI=1S/C17H21NO5/c1-22-16-4-3-11(9-17(16)23-2)12-7-14(20)13(15(21)8-12)10-18-5-6-19/h3-4,9-10,12,18-19H,5-8H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC
Molecular Formula:
C17H21NO5
Molecular Weight:
319.4 g/mol
CID 1713824
CAS No.: 6124-15-8
Main Products
VCID: VC0186436
Molecular Formula: C17H21NO5
Molecular Weight: 319.4 g/mol
| CAS No. | 6124-15-8 |
|---|---|
| Product Name | CID 1713824 |
| Molecular Formula | C17H21NO5 |
| Molecular Weight | 319.4 g/mol |
| IUPAC Name | 5-(3,4-dimethoxyphenyl)-2-[(2-hydroxyethylamino)methylidene]cyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C17H21NO5/c1-22-16-4-3-11(9-17(16)23-2)12-7-14(20)13(15(21)8-12)10-18-5-6-19/h3-4,9-10,12,18-19H,5-8H2,1-2H3 |
| Standard InChIKey | WCTYRKWIAKUPNQ-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC |
| SMILES | COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2CC(=O)C(=CNCCO)C(=O)C2)OC |
| PubChem Compound | 1713824 |
| Last Modified | Nov 09 2021 |
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